![molecular formula C17H16F2N2O2 B6505714 2-{[1-(3,4-difluorobenzoyl)piperidin-4-yl]oxy}pyridine CAS No. 1428380-00-0](/img/structure/B6505714.png)
2-{[1-(3,4-difluorobenzoyl)piperidin-4-yl]oxy}pyridine
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Description
2-{[1-(3,4-difluorobenzoyl)piperidin-4-yl]oxy}pyridine (DFBP) is a synthetic organic compound with a wide range of applications in scientific research. It is a fluorinated derivative of 4-piperidone and has been used in a variety of research applications, including drug discovery, drug delivery, and biochemistry. The compound has been studied extensively in recent years due to its unique properties, which make it an ideal candidate for a variety of research applications.
Scientific Research Applications
Anticancer Applications
Piperidine derivatives are being utilized in different ways as anticancer agents . Several piperidine alkaloids isolated from natural herbs were found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Antimicrobial Applications
Piperidine derivatives also show antimicrobial activity . This makes them valuable in the development of new drugs to combat resistant strains of bacteria and other microbes.
Analgesic Applications
Piperidine is a key component in many analgesic (pain-relieving) drugs . Its derivatives have been shown to be effective in managing pain.
Anti-inflammatory Applications
Piperidine derivatives have been used as anti-inflammatory agents . They can help reduce inflammation and swelling.
Antipsychotic Applications
Piperidine derivatives are used in the production of antipsychotic drugs . These drugs are used to manage and treat symptoms of psychiatric disorders.
Antiviral Applications
Some piperidine derivatives have shown antiviral properties . For example, novel adamantane-substituted piperidine analogs have been synthesized and tested against influenza A strains .
Suzuki–Miyaura Coupling
The compound “2-{[1-(3,4-difluorobenzoyl)piperidin-4-yl]oxy}pyridine” could potentially be used in Suzuki–Miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction. The organoboron reagents used in this process are generally environmentally benign and readily prepared .
properties
IUPAC Name |
(3,4-difluorophenyl)-(4-pyridin-2-yloxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N2O2/c18-14-5-4-12(11-15(14)19)17(22)21-9-6-13(7-10-21)23-16-3-1-2-8-20-16/h1-5,8,11,13H,6-7,9-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPRPUWVKKKDCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=CC=N2)C(=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,4-Difluorophenyl)(4-(pyridin-2-yloxy)piperidin-1-yl)methanone |
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